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Compound of Interest

Compound Name: SKPin C1

Cat. No.: B10789165

Get Quote

Executive Summary: The Moisture Imperative
SKPin C1 is a potent, specific inhibitor of Skp2-mediated p27 degradation, widely used to

induce cell cycle arrest (G1/S or G2/M) and apoptosis in myeloma and melanoma models.

The Critical Failure Point: SKPin C1 exhibits extreme hydrophobicity and sensitivity to

moisture-induced precipitation. While chemically stable in dry powder form, the introduction of

trace water during reconstitution—specifically through hygroscopic solvents like non-anhydrous

DMSO—causes immediate "solubility crashing." This results in micro-precipitates that are often

invisible to the naked eye but devastating to IC50 accuracy and in vivo bioavailability.

This guide replaces generic handling advice with a Zero-Moisture Protocol designed to

preserve the integrity of your stock solutions.
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Parameter Specification Critical Note

CAS Number 432001-69-9 Verify against CoA.

Molecular Weight 465.34 g/mol

Use this for molarity

calculations; do not rely on

generic online calculators.

Solubility (DMSO) ~93 mg/mL (Max)

Requires Anhydrous DMSO.

Solubility drops drastically with

>0.5% water content.

Solubility (Water) Insoluble
Do not attempt aqueous stock

solutions.

Solubility (Ethanol) Insoluble
Avoid ethanol for sterilization

or co-solvency.

Stock Stability 6 months @ -80°C

Only if stored in aliquots to

prevent freeze-thaw

condensation.

The Zero-Moisture Reconstitution Protocol
Question:How do I prepare a stock solution without triggering precipitation?

The Scientist's Answer: You must treat SKPin C1 as a moisture-intolerant reagent. Standard

DMSO from a communal bottle is likely already compromised (hygroscopic absorption). Follow

this self-validating workflow:

Step-by-Step Methodology
Equilibration (The "Warm-Up"):

Remove the SKPin C1 vial from -20°C storage.

CRITICAL: Place the vial in a desiccator and allow it to reach room temperature (approx.

45 mins).
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Why? Opening a cold vial condenses atmospheric humidity directly onto the powder,

creating a "sticky" hydration layer that resists dissolution.

Solvent Selection:

Use only fresh, anhydrous DMSO (≥99.9%, sealed under argon/nitrogen).

Verification: If the DMSO bottle has been open for >1 week without a septum, discard it for

this purpose.

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial.

Vortex vigorously for 30-60 seconds.

Visual Check: Hold the vial against a light source. The solution should be a clear,

yellow/orange liquid. Any turbidity or "swirling particles" indicates moisture contamination.

Aliquoting & Storage:

Immediately aliquot into single-use volumes (e.g., 20-50 µL) to avoid future freeze-thaw

cycles.

Store at -80°C.
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Caption: Logical workflow for SKPin C1 reconstitution emphasizing the critical visual check for

moisture-induced precipitation.

Troubleshooting & FAQs
Section A: Solubility & Stability[1]
Q: My stock solution turned cloudy after sitting on the bench for 2 hours. Is it still good? A:No.

Cloudiness indicates precipitation. SKPin C1 is hydrophobic; if your DMSO absorbed moisture

from the air (DMSO is highly hygroscopic), the compound has likely crashed out.

Fix: You can attempt to re-solubilize by warming to 37°C and vortexing, but if the precipitate

remains, the concentration is no longer accurate. Discard and prepare fresh.

Q: Can I use Ethanol or DMF instead of DMSO? A:

Ethanol: No.[1][2] SKPin C1 is insoluble in ethanol [4].[1][2]

DMF: Possible, but not recommended for biological assays due to higher cytotoxicity

compared to DMSO. Stick to anhydrous DMSO.

Q: The powder looks "clumpy" inside the vial before I even open it. A: This suggests the vial

seal was compromised during shipping or storage.

Test: Attempt to dissolve a small amount in DMSO. If it dissolves clear, proceed. If it remains

gummy or turbid, the powder has likely degraded or hydrated irreversibly. Contact technical

support for a replacement.[2]

Section B: Experimental Application (In Vitro & In Vivo)
Q: How do I dilute this for cell culture without killing the cells with DMSO? A:

Prepare a high-concentration stock (e.g., 20 mM or ~9.3 mg/mL).

Perform a serial dilution in DMSO first to create 1000x working stocks.

Spike the 1000x stock into the media immediately before use to achieve a final 0.1% DMSO

concentration.
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Warning: Do not dilute the DMSO stock directly into water/PBS and then add to cells. The

compound will precipitate instantly in the aqueous tube.

Q: What is the recommended vehicle for in vivo (mouse) studies? A: Do not use pure DMSO. A

validated formulation for oral/IP administration is:

Option 1 (Oil-based): 5% DMSO (containing SKPin C1) + 95% Corn Oil.

Protocol: Dissolve SKPin C1 in DMSO first. Add this concentrate to the corn oil and vortex

vigorously to create a homogeneous suspension/solution immediately before dosing [4].

Option 2 (Suspension): 0.5% CMC-Na (Sodium Carboxymethyl Cellulose).

Protocol: Add powder directly to CMC-Na solution and homogenize to create a suspension

(5 mg/mL) [4].[1]

Section C: Biological Validation
Q: I treated my cells, but I don't see G1 arrest. What happened? A: Verify your cell line's

sensitivity and the compound's activity.

Mechanism Check: SKPin C1 should increase p27 (CDKN1B) protein levels.[3] Run a

Western Blot for p27 after 12-24h treatment. If p27 does not increase, the compound may

have degraded or precipitated [1, 3].

Cell Line Specificity:

G1/S Arrest: T47D, LNCaP, U266, RPMI 8226 cells.

G2/M Arrest: MCF-7 cells [3].[1][4][5]

Note: Ensure you are using the correct readout for your specific cell model.
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Solvent System Application Max Solubility Stability

100% Anhydrous

DMSO
Stock Solution ~93 mg/mL High (Store -80°C)

5% DMSO + 95%

Corn Oil
In Vivo (IP/Oral) Varies (Emulsion) Low (Prepare Fresh)

0.5% CMC-Na In Vivo (Oral)
~5 mg/mL

(Suspension)
Low (Prepare Fresh)

Water / PBS FORBIDDEN 0 mg/mL N/A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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